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Compound of Interest

Compound Name: Strontium-90

Cat. No.: B1230875

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper procedures for decontaminating Strontium-90 (Sr-
90) spills. The information is presented in a question-and-answer format to directly address
specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQSs)
Q1: What are the immediate steps to take after a Strontium-90 spill?

Al: In the event of a Strontium-90 spill, the following immediate actions should be taken to
ensure safety and minimize contamination:

o Alert Personnel: Immediately notify everyone in the laboratory that a spill has occurred.[1]

o Contain the Spill: Cover the spill with absorbent materials like paper towels or pads to
prevent it from spreading. For dry spills, use dampened absorbent material.[1][2]

« |solate the Area: Cordon off the affected area to prevent unauthorized entry.[1]

 Inform the Radiation Safety Officer (RSO): Contact your institution's RSO as soon as
possible to report the incident and receive further instructions.[1]

Q2: What are the health risks associated with Strontium-90 exposure?
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A2: Strontium-90 is a beta emitter and poses a significant health risk if ingested or inhaled.[3]
[4] It is chemically similar to calcium and can be readily incorporated into bones and teeth,
potentially leading to bone cancer or leukemia.[3][4] External exposure to a large amount of Sr-
90 can cause skin burns and, in severe cases, acute radiation syndrome.

Q3: What Personal Protective Equipment (PPE) is required for cleaning up a Strontium-90
spill?

A3: Appropriate PPE is crucial for minimizing exposure during a decontamination procedure.
The minimum required PPE includes:

Disposable gloves (double-gloving is recommended)[5][6]

A full-length lab coat[5]

Safety glasses or goggles|[5]

Close-toed shoes[5]

Shoe covers may also be necessary if there is a risk of floor contamination.[7]

Troubleshooting Guides

Problem: Standard decontamination procedures are not reducing the radioactivity to
acceptable levels.

o Possible Cause: The contamination may have penetrated a porous surface or has become
fixed to the material.

e Solution:

o Attempt a more aggressive cleaning method using a chelating agent like EDTA or a
commercial decontamination solution.[1]

o For stubborn contamination on robust surfaces, gentle scrubbing with an abrasive pad
may be effective.[6]
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o If the contamination persists, it may be necessary to remove and dispose of the
contaminated material as radioactive waste.

o Consult with your Radiation Safety Officer (RSO) before taking any drastic measures.
Problem: A researcher's skin has come into contact with Strontium-90.
e Solution:

o Immediately remove any contaminated clothing.[1]

o Wash the affected area of the skin thoroughly with lukewarm water and mild soap. Avoid
using hot water as it can increase absorption through the skin. Do not scrub abrasively.[1]

o After washing, perform a survey of the skin with an appropriate radiation detection
instrument to ensure all contamination has been removed.

o Notify the RSO immediately to report the personnel contamination and seek further

medical advice.[1]
Problem: The survey meter shows widespread, low-level contamination after a spill cleanup.

o Possible Cause: Contamination may have been spread during the initial response or cleanup
effort.

e Solution:

[¢]

Stop all work and re-evaluate the contaminated areas.

Redefine the boundaries of the contaminated zone.

[¢]

[e]

Repeat the decontamination procedure, working from the outer edges of the contaminated

area inward to prevent further spread.[1]

Ensure that all cleaning materials are properly bagged and disposed of as radioactive

[e]

waste immediately after use.

Quantitative Data on Decontamination Methods
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The effectiveness of different decontamination methods can vary depending on the surface and

the chemical agent used. The following table summarizes available data on the efficiency of

various decontamination techniques for Strontium-90.

Decontamination

Decontamination

Surface/Matrix L Reference
Agent/Method Efficiencyl/Factor
Manganese Based ] ] o 96% removal,

Radioactive Liquid o
Sorbent Coated Decontamination [8]

o Waste
Acrylic Fibers

Factor (DF) of 23

Pressurized Water Asphalt, Brick,

(Power Washer) Concrete

Did not significantly
improve DFs
compared to low-

pressure application.

0.5 M KCI Solution

) Asphalt, Brick,
(promotes ion

Significantly higher
DFs for Sr-90

Concrete compared to tap water
exchange)
alone.
Can remove 95-99%
) of radionuclide activity
Soap and Water Skin

with 90 seconds of

gentle washing.[9]

Detailed Experimental Protocols

Protocol 1: Decontamination of a Minor Liquid
Strontium-90 Spill on a Laboratory Benchtop

1. Objective: To safely decontaminate a minor liquid Strontium-90 spill (less than 1 mCi) on a

non-porous laboratory benchtop.

2. Materials:

o Personal Protective Equipment (PPE): Lab coat, safety goggles, double disposable gloves.
o Absorbent materials (e.g., paper towels, absorbent pads).
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Decontamination solution (e.g., commercial radioactive decontamination solution or a mild
detergent in water).

Plastic bags for radioactive waste.

Radiation survey meter with a beta probe.

Warning signs and tape.

. Procedure:
Immediate Response:

Notify personnel in the immediate area.
Cover the spill with absorbent paper to prevent spreading.

Preparation:

Don the appropriate PPE.
Cordon off the area with warning tape.

Decontamination:

Working from the outside edge of the spill inward, carefully remove the absorbent paper and
place it in a radioactive waste bag.

Apply the decontamination solution to clean paper towels and wipe the contaminated area,
again moving from the outer edge inward.

Dispose of the used paper towels in the radioactive waste bag.

Repeat the wiping process with fresh, solution-soaked paper towels until the area is visually
clean.

Survey:

Using the survey meter, monitor the decontaminated area to ensure radioactivity has been
reduced to background levels.
Perform a wipe test of the area to check for removable contamination.

Waste Disposal:

Seal the radioactive waste bag.
Label the bag with the date, isotope (Sr-90), and activity level.
Place the bag in the designated radioactive waste container.
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Final Steps:

Remove and dispose of PPE in the appropriate waste stream.
Wash hands thoroughly.
Document the spill and decontamination procedure in the laboratory's records.

Protocol 2: Decontamination of Laboratory Equipment

1. Objective: To decontaminate laboratory equipment (e.g., glassware, centrifuges)

contaminated with Strontium-90.

. Materials:

PPE as listed in Protocol 1.

Decontamination solution.

Brushes or swabs for cleaning intricate parts.
Plastic tubs or trays for immersion.
Radioactive waste bags and containers.
Survey meter.

. Procedure:

Preparation:

Don PPE.
If possible, disassemble the equipment to access all potentially contaminated surfaces.

Initial Cleaning:

For immersible items, place them in a plastic tub with decontamination solution and allow
them to soak.

For non-immersible equipment, wipe all accessible surfaces with paper towels soaked in the
decontamination solution. Use brushes or swabs for hard-to-reach areas.[6]

Rinsing:

Thoroughly rinse the equipment with clean water. Collect the rinse water as potentially
radioactive liquid waste.

Survey:
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o After the equipment is dry, use a survey meter and wipe tests to check for any remaining
contamination.

o Repeat if Necessary:
« If contamination is still detected, repeat the cleaning and rinsing steps.[6]
e Waste Disposal:

» Dispose of all used cleaning materials (paper towels, gloves, etc.) and collected rinse water
as radioactive waste.[6]

o Final Steps:

» Once the equipment is confirmed to be free of contamination, it can be returned to service.
* Remove and dispose of PPE and wash hands.
e Record the decontamination process.

Visualizations
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Immediate Actions

Strontium-90 Spill Occurs
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Isolate the Contaminated Area

Notify Radiation Safety Officer (RSO)

Decontamination [Process

Don Appropriate PPE
Prepare Decontamination Solutions and Waste Bags
Clean Spill from Qutside In

Survey Area with Meter and Wipe Test

Contamination Below Limits?

Yes No
Dispose of Radioactive Waste Repeat Decontamination
Final [Steps

Remove and Dispose of PPE

Wash Hands Thoroughly

Document Incident

Click to download full resolution via product page

Caption: Workflow for Strontium-90 Spill Response.
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Caption: Logic Diagram for Personnel Decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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